Cas no 1211627-61-0 ((1-cyanocyclohexyl)(methyl)carbamoylmethyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate)

• Product Name: (1-cyanocyclohexyl)(methyl)carbamoylmethyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate
• CAS No: 1211627-61-0
• MF: C₂₁H₂₃N₃O₅
• MW: 397.424425363541
• CID: 5915663
• PubChem ID: 45610566
• Update Time: 2025-07-09

(1-cyanocyclohexyl)(methyl)carbamoylmethyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• (1-cyanocyclohexyl)(methyl)carbamoylmethyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate
• Z14670276
• AKOS033368662
• [2-[(1-cyanocyclohexyl)-methylamino]-2-oxoethyl] 3-(1,3-dioxoisoindol-2-yl)propanoate
• [(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate
• EN300-26680621
• 1211627-61-0

• Inchi： 1S/C21H23N3O5/c1-23(21(14-22)10-5-2-6-11-21)17(25)13-29-18(26)9-12-24-19(27)15-7-3-4-8-16(15)20(24)28/h3-4,7-8H,2,5-6,9-13H2,1H3
• InChI Key： KDJAHTRQVDMKNB-UHFFFAOYSA-N
• SMILES： O=C(COC(CCN1C(C2C=CC=CC=2C1=O)=O)=O)N(C)C1(C#N)CCCCC1

Computed Properties

• Exact Mass: 397.16377084g/mol
• Monoisotopic Mass: 397.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 108Ų

Additional information on (1-cyanocyclohexyl)(methyl)carbamoylmethyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate

Research Brief on (1-cyanocyclohexyl)(methyl)carbamoylmethyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate (CAS: 1211627-61-0)

The compound (1-cyanocyclohexyl)(methyl)carbamoylmethyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate (CAS: 1211627-61-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a cyanocyclohexyl group with a phthalimide moiety, is being investigated for its potential applications in drug discovery and development. Recent studies have focused on its role as a versatile intermediate in the synthesis of biologically active compounds, particularly those targeting protein-protein interactions and enzyme modulation.

Recent literature highlights the compound's utility in the development of proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. The presence of the phthalimide group in its structure makes it a promising candidate for E3 ubiquitin ligase recruitment, a critical component in the PROTAC mechanism. Preliminary in vitro studies have demonstrated its ability to form stable complexes with cereblon (CRBN), a key E3 ligase, suggesting its potential in designing novel degraders for oncogenic proteins.

In addition to its applications in targeted protein degradation, (1-cyanocyclohexyl)(methyl)carbamoylmethyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate has shown promise in the development of covalent inhibitors. The reactive cyanocyclohexyl group can serve as an electrophilic warhead, enabling the formation of covalent bonds with nucleophilic residues in target proteins. This property has been exploited in the design of inhibitors for kinases and other enzymes involved in inflammatory and proliferative pathways.

Recent synthetic advancements have improved the accessibility of this compound, with several reports detailing efficient routes for its preparation. Key steps include the coupling of (1-cyanocyclohexyl)(methyl)carbamoylmethyl chloride with 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid under mild conditions, yielding the target compound in high purity and yield. These synthetic protocols have facilitated its broader adoption in medicinal chemistry campaigns.

Pharmacokinetic studies of derivatives based on this scaffold have revealed favorable drug-like properties, including moderate solubility and permeability. However, challenges remain in optimizing metabolic stability, as the cyanocyclohexyl moiety has been observed to undergo rapid oxidation in liver microsome assays. Current research efforts are directed at addressing these limitations through structural modifications and prodrug strategies.

The safety profile of (1-cyanocyclohexyl)(methyl)carbamoylmethyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate and its derivatives is under active investigation. Initial toxicological assessments indicate a manageable off-target profile, with no significant cytotoxicity observed at therapeutic concentrations in primary cell lines. However, comprehensive in vivo toxicity studies are warranted to fully evaluate its potential for clinical translation.

In conclusion, (1-cyanocyclohexyl)(methyl)carbamoylmethyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate represents a promising chemical scaffold with diverse applications in modern drug discovery. Its dual functionality as both a protein degradation recruiter and a covalent warhead makes it particularly valuable in addressing challenging drug targets. Continued research into its structure-activity relationships and optimization of its pharmacological properties will likely yield novel therapeutic agents in the coming years.